Insulating 3D-printed templates are turned into metallic electrodes: application as electrodes for glycerol electrooxidation†
RSC Advances Pub Date: 2019-05-14 DOI: 10.1039/C9RA01436E
Abstract
We turned printed plastic pieces into a conductive material by electrochemical polymerization of aniline on the plastic surface assisted by graphite. The conductive piece was then turned into a metallic electrode by potentiodynamic electrodeposition. As a proof-of-concept, we built indirect-3D-printed Pd, Pt and Au electrodes, which were used for glycerol electrooxidation.
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